Cas no 124704-83-2 (2-Propen-1-one,1-(2,4-dihydroxy-3-methoxyphenyl)-3-(4-hydroxyphenyl)-, (2E)-)

• Product Name: 2-Propen-1-one,1-(2,4-dihydroxy-3-methoxyphenyl)-3-(4-hydroxyphenyl)-, (2E)-
• CAS No: 124704-83-2
• MF: C₁₆H₁₄O₅
• MW: 286.279365062714
• CID: 191195
• PubChem ID: 6439187
• Update Time: 2025-04-19

2-Propen-1-one,1-(2,4-dihydroxy-3-methoxyphenyl)-3-(4-hydroxyphenyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(2,4-dihydroxy-3-methoxyphenyl)-3-(4-hydroxyphenyl)-, (2E)-
• (E)-1-(2,4-dihydroxy-3-methoxyphenyl)-3-(4-hydroxyphenyl)prop-2-en-1-one
• kukulkanin B
• (2E)-1-(2,4-dihydroxy-3-methoxyphenyl)-3-(4-hydroxyphenyl)prop-2-en-1-one
• 2',4',4-Trihydroxy-3'-methoxyxchalcone
• 2-Propen-1-one, 1-(2,4-dihydroxy-3-methoxyphenyl)-3-(4-hydroxyphenyl)-, (E)-
• XK177969
• LMPK12120152
• CHEBI:178326
• 124704-83-2

• Inchi： 1S/C16H14O5/c1-21-16-14(19)9-7-12(15(16)20)13(18)8-4-10-2-5-11(17)6-3-10/h2-9,17,19-20H,1H3/b8-4+
• InChI Key： ZFZIDBSKEIJNRS-XBXARRHUSA-N
• SMILES： O(C)C1=C(C=CC(C(/C=C/C2C=CC(=CC=2)O)=O)=C1O)O

Computed Properties

• Exact Mass: 286.08412
• Monoisotopic Mass: 286.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 57
• XLogP3: 3.1
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 86.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones